Cas no 3705-21-3 (5-Hydroxy-1H-indole-3-carboxylic acid)

5-Hydroxy-1H-indole-3-carboxylic acid structure
3705-21-3 structure
Product Name:5-Hydroxy-1H-indole-3-carboxylic acid
CAS No:3705-21-3
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD07776722
CID:296357
PubChem ID:583946
Update Time:2025-04-19

5-Hydroxy-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylicacid, 5-hydroxy-
    • 5-hydroxy- 1H-Indole-3-carboxylic acid
    • 5-hydroxyindole-3-carboxylic acid
    • 5-Hydroxy-1H-indole-3-carboxylic acid
    • 1H-Indole-3-carboxylic acid, 5-hydroxy-
    • RVWZUOPFHTYIEO-UHFFFAOYSA-N
    • Indole-3-carboxylic acid, 5-hydroxy-
    • FCH856828
    • AK395231
    • 5-Hydroxy-1H-indole-3-carboxylic acid #
    • AX8104245
    • 5-HYDROXYINDOLE-3-CARBOXYLICACID
    • O11444
    • CS-0097814
    • EN300-1275531
    • AKOS006286133
    • DTXSID90342709
    • DS-13526
    • AMY7409
    • FT-0692740
    • 3705-21-3
    • MFCD07776722
    • SCHEMBL1081795
    • DB-069483
    • MDL： MFCD07776722
    • Inchi： 1S/C9H7NO3/c11-5-1-2-8-6(3-5)7(4-10-8)9(12)13/h1-4,10-11H,(H,12,13)
    • InChI Key： RVWZUOPFHTYIEO-UHFFFAOYSA-N
    • SMILES： OC1C=CC2=C(C=1)C(C(=O)O)=CN2

Computed Properties

  • Exact Mass: 177.04261
  • Monoisotopic Mass: 177.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 73.3

Experimental Properties

  • Density: 1.57
  • Boiling Point: 511.4°Cat760mmHg
  • Flash Point: 263.1°C
  • Refractive Index: 1.78
  • PSA: 73.32

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5-Hydroxy-1H-indole-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3705-21-3)5-Hydroxy-1H-indole-3-carboxylic acid
Order Number:A940948
Stock Status:in Stock
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:36
Price ($):161.0/226.0/322.0/967.0/1612.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3705-21-3)5-Hydroxy-1H-indole-3-carboxylic acid
A940948
Purity:99%/99%/99%/99%/99%
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Price ($):161.0/226.0/322.0/967.0/1612.0
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